4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide

• Molecular Formula: C24H29N3O3S
• Molecular Weight: 439.6 g/mol
• IUPAC Name: 4-butoxy-N-[5-[(5-methyl-2-propan-2-ylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C24H29N3O3S/c1-5-6-13-29-19-10-8-18(9-11-19)23(28)25-24-27-26-22(31-24)15-30-21-14-17(4)7-12-20(21)16(2)3/h7-12,14,16H,5-6,13,15H2,1-4H3,(H,25,27,28)
• InChI Key: RQWLGVCQCLCEHR-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)COC3=C(C=CC(=C3)C)C(C)C

Description

4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the thiadiazole family, which is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of 4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth. It has also been shown to have antioxidant properties.
Biochemical and Physiological Effects:
Studies have shown that 4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide has a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and improve cognitive function in animal models. It has also been shown to have anti-microbial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide in lab experiments include its diverse range of biological activities, its low toxicity, and its potential for use in the treatment of various diseases. However, its limitations include its limited solubility in water and its potential for off-target effects.

Future Directions

There are many potential future directions for the study of 4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide. Some of these include:
1. Further studies on its mechanism of action and its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
2. Studies on its potential use in the treatment of other diseases such as diabetes and cardiovascular disease.
3. Studies on its potential use as a therapeutic agent in combination with other drugs.
4. Studies on its potential use as a diagnostic tool for the detection of certain diseases.
In conclusion, 4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide is a chemical compound that has shown great potential for use in scientific research. It has a diverse range of biological activities and has been studied for its potential use in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to explore its potential for use in the treatment of other diseases.

Synthesis Methods

The synthesis of 4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide involves the reaction of 5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-amine with 4-butoxybenzoyl chloride in the presence of a base. The reaction is carried out in a suitable solvent such as dichloromethane or chloroform. The resulting product is purified by column chromatography to obtain pure 4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide.

Scientific Research Applications

4-butoxy-N-{5-[(2-isopropyl-5-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}benzamide has been studied for its potential use in a variety of scientific research applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.